2-[(2-chlorobenzyl)sulfanyl]-5-(4-methylphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione

Specification

• CAS No.: 537043-92-8
• Molecular Formula: C25H22ClN3O2S
• Molecular Weight: 463.98
• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-5-(4-methylphenyl)-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• Standard InChI: InChI=1S/C25H22ClN3O2S/c1-14-9-11-15(12-10-14)20-21-18(7-4-8-19(21)30)27-23-22(20)24(31)29-25(28-23)32-13-16-5-2-3-6-17(16)26/h2-3,5-6,9-12,20H,4,7-8,13H2,1H3,(H2,27,28,29,31)
• Standard InChI Key: ABSRVIXYZCMGNV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2C3=C(CCCC3=O)NC4=C2C(=O)NC(=N4)SCC5=CC=CC=C5Cl

Introduction

Structural Features and Molecular Properties

Core Architecture

The compound features a fused pyrimido[4,5-b]quinoline core, a bicyclic system combining pyrimidine and quinoline moieties. This scaffold is partially hydrogenated, with saturation at positions 5,8,9,10, rendering it a tetrahydropyrimidoquinoline derivative. The pyrimidine ring (positions 4 and 6) is substituted with ketone groups, while the quinoline moiety contributes aromaticity and planar rigidity.

Substituent Analysis

• 2-Chlorobenzylsulfanyl Group: Attached at position 2 of the pyrimidine ring, this substituent introduces a sulfur atom bridged to a 2-chlorobenzyl group. The chlorine atom at the ortho position enhances steric hindrance and electronic effects, potentially influencing binding interactions in biological systems.

• 4-Methylphenyl Group: Positioned at C5 of the tetrahydropyrimidoquinoline core, this substituent adds hydrophobicity and may contribute to π-π stacking interactions in molecular recognition.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{25}\text{H}_{22}\text{ClN}_{3}\text{O}_{2}\text{S}$
Molecular Weight	463.98 g/mol
IUPAC Name	2-[(2-Chlorophenyl)methylsulfanyl]-5-(4-methylphenyl)-3,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
SMILES	CC1=CC=C(C=C1)C2C3=C(CCCC3=O)NC4=C2C(=O)NC(=N4)SCC5=CC=CC=C5Cl
Solubility	Not available

Synthetic Methodologies

Conventional Synthesis

The synthesis of pyrimido[4,5-b]quinoline derivatives typically involves multi-component cyclocondensation reactions. For this compound, a plausible route includes:

• Formation of the Quinoline Core: Friedländer condensation between a substituted aniline and a cyclic ketone (e.g., dimedone).

• Pyrimidine Ring Construction: Biginelli-like reaction with thiourea or substituted urea derivatives under acidic conditions.

• Functionalization: Introduction of the 2-chlorobenzylsulfanyl and 4-methylphenyl groups via nucleophilic substitution or Suzuki coupling.

Ultrasonically Assisted Synthesis

Recent advancements employ ultrasound irradiation to enhance reaction efficiency. A study demonstrated that ultrasonic conditions (40 kHz, 50°C) reduced reaction times by 60% compared to conventional reflux methods, achieving yields exceeding 85% for analogous tetrahydropyrimidoquinolines. This method improves energy efficiency and reduces side reactions, making it preferable for scalable synthesis.

Table 2: Comparison of Synthesis Methods

Parameter	Conventional (Reflux)	Ultrasonic Method
Reaction Time	6–8 hours	2–3 hours
Yield	70–75%	85–90%
Energy Input	High	Moderate
Byproduct Formation	Moderate	Low

Research Findings and Biological Activity

Antifungal Properties

Though direct studies on this compound are scarce, structurally related 5-(3,4-dihydroxyphenyl)-8,8-dimethyl-2-(methylthio)-tetrahydropyrimido[4,5-b]quinoline-4,6-dione exhibited potent antifungal activity against Candida albicans (MIC = 8 µg/mL). The presence of electron-withdrawing groups (e.g., chloro, sulfanyl) is hypothesized to enhance membrane disruption in fungal cells.

Pharmacological and Industrial Applications

Drug Development

The compound’s structural features align with pharmacophores for anticancer and antimicrobial agents. Its tetracyclic system mimics topoisomerase inhibitors, while the sulfanyl group could facilitate redox modulation in cancer cells.

Material Science

Pyrimidoquinoline derivatives are explored as fluorescent probes due to their rigid, conjugated systems. Substitutions at C2 and C5 could tune emission wavelengths for optoelectronic applications.

Challenges and Future Directions

Solubility Optimization

The lack of solubility data underscores the need for prodrug strategies or formulation with cyclodextrins to enhance bioavailability.

Targeted Synthesis

Future research should prioritize structure-activity relationship (SAR) studies to elucidate the roles of the chlorobenzyl and methylphenyl groups. Combinatorial libraries of analogs could identify derivatives with improved potency and selectivity.